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Compound of Interest

Compound Name: (S)-PF-04995274

Cat. No.: B15619227 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of investigational compounds like (S)-PF-04995274 is paramount. Although a specific

Safety Data Sheet (SDS) for (S)-PF-04995274 is not publicly available, this guide outlines the

necessary personal protective equipment (PPE), operational procedures, and disposal plans

based on established protocols for handling potent, biologically active small molecules.[1] (S)-
PF-04995274 is a partial agonist of the 5-hydroxytryptamine receptor 4 (5-HT4R), indicating its

biological activity and the need for careful handling.[1][2]

Hazard Identification and Risk Assessment
Given its nature as a potent pharmaceutical compound, (S)-PF-04995274 should be handled

with the assumption that it may be hazardous. A thorough risk assessment should be

conducted before any handling activities.[3][4] This involves evaluating the potential routes of

exposure (inhalation, ingestion, skin contact) and the specific procedures being performed.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is crucial to minimize exposure. The minimum required PPE

for handling (S)-PF-04995274 includes:

Body Protection: A lab coat should be worn to protect against splashes and spills.[5][6][7] For

handling larger quantities or when there is a significant risk of contamination, chemical-

resistant coveralls may be necessary.
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Eye and Face Protection: Safety glasses with side shields are the minimum requirement.[5]

When there is a splash hazard, chemical splash goggles and a face shield worn over the

goggles are required.[5][7]

Hand Protection: Disposable nitrile gloves are the minimum requirement for incidental

contact.[5] For prolonged handling or direct contact, double-gloving is recommended.[1]

Always check the glove manufacturer's chemical resistance data for the specific solvents

being used.

Respiratory Protection: When handling the solid powder form of (S)-PF-04995274, a

respirator (e.g., N95 or higher) is recommended, and these operations should be performed

within a chemical fume hood to prevent inhalation of airborne particles.[1]

Quantitative Data Summary
While a comprehensive quantitative summary is not available due to the limited public data for

(S)-PF-04995274, the following table outlines key information for safe handling and storage.[1]

Parameter Value/Information Source

Chemical Name (S)-PF-04995274
MedChemExpress, DC

Chemicals[1]

CAS Number 2170558-28-6
MedChemExpress, DC

Chemicals[1]

Molecular Formula C23H32N2O6 DC Chemicals[1]

Molecular Weight 432.51 DC Chemicals[1]

Known Target Partial agonist of 5-HT4R MedChemExpress[1]

Storage (Solid) 2 years at -20°C DC Chemicals[1]

Storage (in DMSO)
2 weeks at 4°C, 6 months at

-80°C
DC Chemicals[1]

Operational Plan: Step-by-Step Guidance
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This section provides procedural guidance for the safe handling and disposal of (S)-PF-
04995274.

Preparation and Weighing (Solid Compound)
Location: All handling of solid (S)-PF-04995274 should be conducted in a designated area,

preferably within a certified chemical fume hood or a ventilated balance enclosure to

minimize inhalation exposure.[8]

PPE: Wear a lab coat, safety goggles, a face shield, and double nitrile gloves. A respirator is

recommended.

Procedure:

Decontaminate the work surface before and after handling.

Use disposable weighing paper and spatulas.

Carefully weigh the desired amount of the compound, avoiding the creation of dust.

Immediately after weighing, securely close the primary container.

All contaminated disposable items (weighing paper, spatulas, gloves) should be placed in

a designated, sealed hazardous waste container.[1]

Solution Preparation
Location: Solution preparation should also be performed in a chemical fume hood.

PPE: Same as for handling the solid compound.

Procedure:

Add the solvent to the vessel containing the pre-weighed solid compound.

Ensure the vessel is capped or covered during dissolution (e.g., sonication, vortexing).

Clearly label the container with the chemical name, concentration, solvent, and date.
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Experimental Use
PPE: The level of PPE required will depend on the specific experimental procedure and the

potential for exposure. At a minimum, a lab coat, safety glasses, and single nitrile gloves

should be worn.

Procedure:

Conduct all procedures that may generate aerosols or splashes within a chemical fume

hood or other appropriate containment device.

Avoid skin contact with the compound and its solutions.

Immediately clean up any spills according to your institution's established procedures.

Disposal Plan
Proper disposal of (S)-PF-04995274 and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation and Collection
Solid Waste:

Collect unused or expired solid (S)-PF-04995274 in its original container or a clearly

labeled, sealed waste container.[1]

Contaminated items such as weighing paper, spatulas, and disposable labware should be

placed in a designated, sealed plastic bag or container labeled "Hazardous Waste" along

with the chemical name.[1]

Liquid Waste:

Collect all solutions containing (S)-PF-04995274 in a compatible, leak-proof, and clearly

labeled hazardous waste container.

Do not mix incompatible waste streams.

Sharps Waste:
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Any needles or other sharps contaminated with (S)-PF-04995274 must be disposed of in a

designated sharps container.

Labeling and Storage
All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

"(S)-PF-04995274," the solvent system (if applicable), and the accumulation start date.[1]

Store waste containers in a designated, secure, and well-ventilated satellite accumulation

area, away from general laboratory traffic.[1]

Ensure containers are kept closed except when adding waste.[1]

Final Disposal
Arrange for the pickup and disposal of all hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.[1]

Complete all required waste pickup forms, accurately detailing the contents of the container.

[1]

Never dispose of chemical waste down the drain or in the regular trash.[1]

Visual Workflow for Handling (S)-PF-04995274
The following diagram illustrates the logical workflow for the safe handling and disposal of (S)-
PF-04995274.
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Caption: Workflow for safe handling and disposal of (S)-PF-04995274.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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